(4S,E)-9-[(E)-1-Oxo-3-phenyl-2-propenyl]-4-phenyl-1,5,9-triazacyclotridec-12-en-2-one
(4S,E)-9-[(E)-1-Oxo-3-phenyl-2-propenyl]-4-phenyl-1,5,9-triazacyclotridec-12-en-2-one
Brand Name:
Vulcanchem
CAS No.:
11082-66-9
VCID:
VC0077172
InChI:
InChI=1S/C25H29N3O2/c29-24-20-23(22-12-5-2-6-13-22)26-17-9-19-28(18-8-7-16-27-24)25(30)15-14-21-10-3-1-4-11-21/h1-7,10-16,23,26H,8-9,17-20H2,(H,27,29)/b15-14+,16-7+/t23-/m0/s1
SMILES:
C1CNC(CC(=O)NC=CCCN(C1)C(=O)C=CC2=CC=CC=C2)C3=CC=CC=C3
Molecular Formula:
C25H29N3O2
Molecular Weight:
403.5 g/mol
(4S,E)-9-[(E)-1-Oxo-3-phenyl-2-propenyl]-4-phenyl-1,5,9-triazacyclotridec-12-en-2-one
CAS No.: 11082-66-9
Main Products
VCID: VC0077172
Molecular Formula: C25H29N3O2
Molecular Weight: 403.5 g/mol
![(4S,E)-9-[(E)-1-Oxo-3-phenyl-2-propenyl]-4-phenyl-1,5,9-triazacyclotridec-12-en-2-one - 11082-66-9](/images/no_structure.jpg)
| CAS No. | 11082-66-9 |
|---|---|
| Product Name | (4S,E)-9-[(E)-1-Oxo-3-phenyl-2-propenyl]-4-phenyl-1,5,9-triazacyclotridec-12-en-2-one |
| Molecular Formula | C25H29N3O2 |
| Molecular Weight | 403.5 g/mol |
| IUPAC Name | (4S,12E)-4-phenyl-9-[(E)-3-phenylprop-2-enoyl]-1,5,9-triazacyclotridec-12-en-2-one |
| Standard InChI | InChI=1S/C25H29N3O2/c29-24-20-23(22-12-5-2-6-13-22)26-17-9-19-28(18-8-7-16-27-24)25(30)15-14-21-10-3-1-4-11-21/h1-7,10-16,23,26H,8-9,17-20H2,(H,27,29)/b15-14+,16-7+/t23-/m0/s1 |
| Standard InChIKey | AORCSZCLPCSPAQ-ASPPOFLESA-N |
| Isomeric SMILES | C1CN[C@@H](CC(=O)N/C=C/CCN(C1)C(=O)/C=C/C2=CC=CC=C2)C3=CC=CC=C3 |
| SMILES | C1CNC(CC(=O)NC=CCCN(C1)C(=O)C=CC2=CC=CC=C2)C3=CC=CC=C3 |
| Canonical SMILES | C1CNC(CC(=O)NC=CCCN(C1)C(=O)C=CC2=CC=CC=C2)C3=CC=CC=C3 |
| PubChem Compound | 12047719 |
| Last Modified | Nov 11 2021 |
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